![molecular formula C14H15ClFNO2 B2688023 Methyl 2-amino-2-[3-(2-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate CAS No. 2287259-37-2](/img/structure/B2688023.png)
Methyl 2-amino-2-[3-(2-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
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Overview
Description
Methyl 2-amino-2-[3-(2-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential use in the development of new drugs. This compound is also known as JDTic, and it is a kappa opioid receptor antagonist that has been found to be effective in treating various medical conditions.
Mechanism of Action
The mechanism of action of Methyl 2-amino-2-[3-(2-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate involves its interaction with the kappa opioid receptor. It binds to the receptor and blocks the effects of kappa opioids, which are known to induce dysphoria, anxiety, and depression. By blocking the effects of kappa opioids, this compound may have potential therapeutic applications in the treatment of these medical conditions.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to decrease the levels of stress hormones in the body, such as cortisol and adrenocorticotropic hormone (ACTH). It has also been found to increase the levels of dopamine in the brain, which is a neurotransmitter that is associated with pleasure and reward. These effects suggest that this compound may have potential therapeutic applications in the treatment of depression, anxiety, and addiction.
Advantages and Limitations for Lab Experiments
One of the advantages of using Methyl 2-amino-2-[3-(2-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate in lab experiments is its high potency and selectivity for the kappa opioid receptor. This makes it a useful tool for studying the effects of kappa opioid receptor antagonists on the body. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of Methyl 2-amino-2-[3-(2-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate. One area of research is the development of new drugs that are based on this compound. Another area of research is the study of its potential therapeutic applications in the treatment of various medical conditions. Additionally, further research is needed to understand the long-term effects of this compound on the body and to determine its safety for human use.
In conclusion, this compound is a chemical compound that has potential therapeutic applications in the treatment of various medical conditions. Its high potency and selectivity for the kappa opioid receptor make it a useful tool for studying the effects of kappa opioid receptor antagonists on the body. Further research is needed to fully understand the potential of this compound for drug development and therapeutic use.
Synthesis Methods
The synthesis method of Methyl 2-amino-2-[3-(2-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate involves a series of chemical reactions that are carried out in a laboratory setting. The first step involves the preparation of the bicyclo[1.1.1]pentane ring system, which is achieved by reacting 2,2,5-trimethyl-1,3-dioxane with sodium hydride in the presence of a palladium catalyst. The resulting product is then treated with 2-chloro-4-fluorophenylacetic acid to obtain the intermediate compound. The final step involves the reaction of the intermediate compound with methylamine and acetic anhydride to form this compound.
Scientific Research Applications
Methyl 2-amino-2-[3-(2-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate has been extensively studied for its potential use in the development of new drugs. It has been found to be an effective kappa opioid receptor antagonist, which means that it can block the effects of kappa opioids in the body. This has potential therapeutic applications in the treatment of various medical conditions such as depression, anxiety, and addiction.
Properties
IUPAC Name |
methyl 2-amino-2-[3-(2-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClFNO2/c1-19-12(18)11(17)14-5-13(6-14,7-14)9-3-2-8(16)4-10(9)15/h2-4,11H,5-7,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHWDOIHQWLVADX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C12CC(C1)(C2)C3=C(C=C(C=C3)F)Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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